Cas no 26961-93-3 (Cyclopropanecarboxamide,1-(3-chloro-4-cyclohexylphenyl)-)

• Product Name: Cyclopropanecarboxamide,1-(3-chloro-4-cyclohexylphenyl)-
• CAS No: 26961-93-3
• MF: C₁₆H₂₀ClNO
• MW: 277.789103507996
• CID: 255999
• PubChem ID: 213718
• Update Time: 2025-04-19

Cyclopropanecarboxamide,1-(3-chloro-4-cyclohexylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide,1-(3-chloro-4-cyclohexylphenyl)-
• 1-(3-Chloro-4-cyclohexylphenyl)cyclopropanecarboxamide
• 1-(3-Chloro-4-cyclohexylphenyl)cyclopropane-1-carboxamide
• TAI 241
• DTXSID90181453
• 26961-93-3
• Cyclopropanecarboxamide, 1-(3-chloro-4-cyclohexylphenyl)-

• Inchi： 1S/C16H20ClNO/c17-14-10-12(16(8-9-16)15(18)19)6-7-13(14)11-4-2-1-3-5-11/h6-7,10-11H,1-5,8-9H2,(H2,18,19)
• InChI Key： YFZNRBBOKWZYEL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1CCCCC1)C1(C(N)=O)CC1

Computed Properties

• Exact Mass: 277.1235
• Monoisotopic Mass: 277.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.221
• Boiling Point: 461°C at 760 mmHg
• Flash Point: 232.6°C
• Refractive Index: 1.592
• PSA: 43.09